Cas no 96817-69-5 (N-Didemethylbromadoline)

• Product Name: N-Didemethylbromadoline
• CAS No: 96817-69-5
• MF: C₁₃H₁₇BrN₂O
• MW: 297.190882444382
• CID: 804539
• Update Time: 2023-08-03

N-Didemethylbromadoline Chemical and Physical Properties

Names and Identifiers

• Benzamide,N-(2-aminocyclohexyl)-4-bromo-, trans- (9CI)
• N-didemethylbromadoline
• N-(2-aminocyclohexyl)-4-bromobenzamide
• Benzamide, N-(2-aminocyclohexyl)-4-bromo-, trans-,
• 4-Bromo-N-[(1beta,2alpha)-2-aminocyclohexyl]benzamide
• N-Didemethylbromadoline

• Inchi： 1S/C13H17BrN2O/c14-10-7-5-9(6-8-10)13(17)16-12-4-2-1-3-11(12)15/h5-8,11-12H,1-4,15H2,(H,16,17)/t11-,12-/m1/s1
• InChI Key： FDTVTLRRTCOLPL-VXGBXAGGSA-N
• SMILES： BrC1C=CC(=CC=1)C(N[C@@H]1CCCC[C@H]1N)=O

Computed Properties

• Exact Mass: 296.052426
• Monoisotopic Mass: 296.052426
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 1.42
• Boiling Point: 442.9°Cat760mmHg
• Flash Point: 221.7°C
• Refractive Index: 1.607